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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for effectively cleaning Fluorinert™ FC-40 from microfluidic devices.

Troubleshooting Guides
Issue 1: Residual FC-40 in Channels After Evaporation
Symptoms:

Droplets from a subsequent aqueous phase appear distorted or do not flow smoothly.

Optical detection is impaired by a film or residue.

Inconsistent experimental results compared to a clean device.

Root Cause Analysis and Solutions:

Fluorinert™ FC-40 is a high-boiling-point liquid (165°C) and may not fully evaporate from

enclosed microchannels at room temperature and atmospheric pressure, especially in complex

or dead-ended geometries.[1]

Logical Troubleshooting Workflow:
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Residual FC-40 Suspected

Initial Cleaning: Nitrogen/Air Drying
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Start: FC-40 in Device

Step 1: Primary Flush
(Low-Boiling-Point Fluorinated Solvent)

Step 2: Secondary Flush
(e.g., Isopropanol - for some devices)

Step 3: Final Rinse
(DI Water - if applicable)

Step 4: Drying
(Nitrogen/Air or Low-Temp Bake)

End: Clean Device

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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microfluidic-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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